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Compound of Interest

Compound Name: 1-Methylpyrrolidine

Cat. No.: B122478 Get Quote

An In-depth Technical Guide to 1-Methylpyrrolidine: Safety, Handling, and Storage

Overview
1-Methylpyrrolidine (CAS No. 120-94-5), also known as N-Methylpyrrolidine, is a heterocyclic

organic compound widely used as an intermediate in chemical manufacturing, particularly in

the pharmaceutical and agrochemical industries.[1][2] It serves as a building block for

advanced small-molecule drugs, a catalyst, and a solvent in various chemical processes.[1][2]

[3] This document provides a comprehensive technical guide on its safety, handling, and

storage, intended for researchers, scientists, and drug development professionals. The

compound is a colorless to light yellow, volatile liquid with a characteristic amine-like odor. It is

highly flammable, corrosive, and possesses acute toxicity, necessitating stringent safety

protocols.

Hazard Identification and GHS Classification
1-Methylpyrrolidine is classified as a hazardous chemical under the Globally Harmonized

System (GHS). It is a highly flammable liquid and vapor that is toxic if swallowed, causes

severe skin burns and eye damage, and is harmful if inhaled. It is also recognized as being

toxic to aquatic life with long-lasting effects.

Table 1: GHS Hazard Classification for 1-Methylpyrrolidine
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable
liquid and vapor

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 1A
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

| Hazardous to the Aquatic Environment, Long-term | Chronic 2 | H411: Toxic to aquatic life with

long lasting effects |

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-methylpyrrolidine is crucial for its

safe handling and storage. It is a volatile liquid, and its vapors are heavier than air, which can

travel to an ignition source and flash back.

Table 2: Physical and Chemical Properties of 1-Methylpyrrolidine
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Property Value Source

Molecular Formula C₅H₁₁N

Molecular Weight 85.15 g/mol

Appearance Colorless to light yellow liquid

Odor Amine-like, fishy

Boiling Point 76-80.5 °C

Melting Point -90 °C

Flash Point
-21 °C to -18 °C (-5.8 °F to -0.4

°F)

Autoignition Temperature 170 °C (338 °F)

Density 0.800 - 0.819 g/mL at 20 °C

Vapor Pressure 100 hPa (100 mmHg) at 20 °C

Vapor Density 2.9 (Air = 1.0)

Water Solubility Fully miscible (213 g/L)

log Pow (Octanol/Water

Partition Coefficient)
1.1 at 23 °C

| pH | 11.3 - 12.3 (1 - 10.2 g/L in H₂O) | |

Toxicological Data
Exposure to 1-methylpyrrolidine can cause significant health effects. It is corrosive and can

cause poorly healing wounds upon skin contact. Ingestion may lead to severe swelling and

damage to the delicate tissues of the gastrointestinal tract, with a danger of perforation.

Table 3: Acute Toxicity Data for 1-Methylpyrrolidine
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Route Species Value Source

Oral LD50 Rat approx. 280 mg/kg

Dermal LD50 Rabbit > 200 mg/kg

Inhalation LC50 Rat > 4.5 - < 10.1 mg/L air

| Toxicity to Fish (LC50) | Zebra fish (Danio rerio) | 46.4 - 100 mg/L | |

Safe Handling Procedures
Due to its hazardous nature, strict protocols must be followed when handling 1-
methylpyrrolidine.

Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood, to

avoid inhalation of vapors. Use explosion-proof ventilation equipment.

Ignition Sources: Keep the substance away from open flames, hot surfaces, sparks, and

other sources of ignition. Smoking is strictly prohibited in handling areas.

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment during material transfer. Use only non-sparking tools.

Personal Contact: Avoid contact with eyes, skin, and clothing. Do not breathe vapors or

mists.

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

work area. Immediately remove and wash contaminated clothing before reuse.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on

the concentration and amount of the dangerous substance at the specific workplace.

Eye/Face Protection: Wear chemical safety goggles and a face shield. Eyewash stations

should be readily available.
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Skin Protection: Wear appropriate protective gloves (e.g., chemically resistant) and flame-

retardant antistatic protective clothing to prevent skin exposure. Gloves must be inspected

prior to use.

Respiratory Protection: If vapors or aerosols are generated, use a NIOSH-approved

respirator with an appropriate filter type (e.g., Filter type ABEK). Respirator use must comply

with OSHA 29 CFR 1910.134.

Caption: PPE selection workflow for handling 1-methylpyrrolidine.

Storage Requirements
Proper storage is critical to maintain chemical stability and prevent hazardous situations.

Location: Store in a cool, dry, well-ventilated area designated as a "flammables area".

Containers: Keep containers tightly closed when not in use.

Conditions: Store locked up and away from sources of ignition. The recommended storage

temperature is typically below +30°C.

Incompatible Materials: Store away from incompatible substances such as strong oxidizing

agents and strong acids.

Fire and Explosion Hazards
1-Methylpyrrolidine is a highly flammable liquid with a low flash point, posing a significant fire

risk. Vapors can form explosive mixtures with air and may travel along the ground to a distant

ignition source. Containers may explode when heated.

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, chemical foam, or

alcohol-resistant foam. A water spray may be used to cool fire-exposed containers but may

be ineffective at extinguishing the fire.

Unsuitable Extinguishing Media: Do not use straight streams of water.

Firefighting Procedures: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) in pressure-demand mode. Stay in the danger area only with
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self-contained breathing apparatus.

Hazardous Combustion Products: Fire may produce irritating, corrosive, and/or toxic gases,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

Accidental Release Measures
In the event of a spill, immediate and appropriate action is required to prevent harm to

personnel and the environment.

Personal Precautions: Evacuate the danger area. Do not breathe vapors and avoid

substance contact. Remove all sources of ignition. Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains, as there is a risk of

explosion. Prevent it from contaminating surface water or groundwater systems.

Containment and Cleanup: Cover drains. Absorb the spill with an inert, non-combustible

material (e.g., dry sand, earth, vermiculite, or Chemizorb®) and place it into a suitable

chemical waste container for disposal. Use spark-proof tools for cleanup.
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Spill of 1-Methylpyrrolidine
Detected

Evacuate non-essential personnel
and ensure area is upwind

of the spill

Don appropriate PPE:
- Full protective clothing

- Respirator
- Goggles & Face Shield

Remove all sources
of ignition (sparks, flames,

heat)

Ensure adequate
(explosion-proof) ventilation

Contain spill:
- Cover drains

- Use inert absorbent material
(sand, earth)

Clean up:
- Use non-sparking tools

- Collect absorbent material into
a sealed waste container

Decontaminate the area
and dispose of waste

according to regulations

Report the incident

Click to download full resolution via product page

Caption: Emergency response workflow for a 1-methylpyrrolidine spill.

First Aid Measures
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Immediate medical attention is required for all routes of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Immediately call a

POISON CENTER or doctor.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

or shower for at least 15 minutes. Get medical aid immediately.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a POISON

CENTER or doctor.

Ingestion: Do NOT induce vomiting. Rinse mouth. If the victim is conscious and alert, give 2-

4 cupfuls of milk or water. Immediately call a POISON CENTER or doctor.

Exposure to
1-Methylpyrrolidine Occurs

What is the route of exposure?

Inhalation

 Inhalation 

Skin/Hair Contact

 Skin 

Eye Contact

 Eyes 

Ingestion

 Ingestion 

1. Move to fresh air.
2. Keep comfortable.

3. Give artificial respiration
if not breathing.

1. Immediately remove all
contaminated clothing.

2. Rinse with water/shower
for at least 15 mins.

1. Rinse cautiously with water
for at least 15 mins.

2. Remove contact lenses if easy.
3. Continue rinsing.

1. Do NOT induce vomiting.
2. Rinse mouth.

3. Give water/milk if conscious.

IMMEDIATELY
Call a POISON CENTER

or Doctor

Click to download full resolution via product page

Caption: First aid procedures for exposure to 1-methylpyrrolidine.

Experimental Protocols
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The safety data for 1-methylpyrrolidine is derived from standardized tests, often following

methodologies set by the Organisation for Economic Co-operation and Development (OECD).

OECD Test Guideline 435 (In Vitro Membrane Barrier Test Method for Skin Corrosion): This

guideline, referenced for determining the corrosive properties of 1-methylpyrrolidine, is an

in vitro method that does not use live animals.

Methodology: The test substance is applied topically to a three-dimensional human skin

model, which consists of normal, human-derived epidermal keratinocytes cultured to form

a multi-layered, organized tissue. Corrosive substances are identified by their ability to

cause cell death in the tissue. The viability of the cells after exposure is measured,

typically by the reduction of a vital dye like MTT. A substance is identified as corrosive if

the cell viability falls below a specific threshold after a defined exposure time.

OECD Test Guideline 117 (Partition Coefficient (n-octanol/water), HPLC Method): This

method was used to determine the bioaccumulation potential of 1-methylpyrrolidine.

Methodology: This method uses high-performance liquid chromatography (HPLC) to

estimate the n-octanol/water partition coefficient (Pow). The principle is that there is a

relationship between the retention time of a substance on a reversed-phase HPLC column

and its Pow. The substance is injected into the HPLC system, and its retention time is

measured. This retention time is then compared to the retention times of a series of

standard substances with known Pow values, run under the same conditions. A calibration

curve of log Pow versus retention time for the standards allows the log Pow of the test

substance to be determined.

Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.

Chemical Waste: Collect and dispose of 1-methylpyrrolidine and contaminated materials in

approved waste disposal plants. Unreacted organic reagents should be collected in

appropriate containers (e.g., Container A for relatively unreactive organics, Container B for

halogenated ones).
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Containers: Empty containers may retain product residue (liquid and/or vapor) and can be

dangerous. Do not pressurize, cut, weld, or expose empty containers to heat, sparks, or

open flames.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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